Cas no 33631-96-8 (8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine)

• Product Name: 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine
• CAS No: 33631-96-8
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5746492
• PubChem ID: 28966758
• Update Time: 2025-08-05

8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine
• 33631-96-8
• 8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-amine
• 2H-1,5-Benzodioxepin-7-amine, 8-bromo-3,4-dihydro-

• Inchi： 1S/C9H10BrNO2/c10-6-4-8-9(5-7(6)11)13-3-1-2-12-8/h4-5H,1-3,11H2
• InChI Key： IEVXYSYKDWUMCX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCCCO2)N

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.579±0.06 g/cm3(Predicted)
• Boiling Point: 340.4±42.0 °C(Predicted)
• pka: 2.77±0.20(Predicted)

Additional information on 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine

8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine: A Comprehensive Overview

8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine (CAS No. 33631-96-8) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dioxepines, which are heterocyclic compounds containing both oxygen and nitrogen atoms in their ring structure. The presence of the bromo group at the 8th position and the amine group at the 7th position introduces distinct chemical properties and potential biological activities.

The molecular structure of 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine is characterized by a benzo-fused dioxepine ring system. The dioxepine ring is a seven-membered ring containing two oxygen atoms and one nitrogen atom. The benzene ring fusion at position b adds to the compound's aromaticity and stability. The bromo substituent at position 8 and the amine group at position 7 play crucial roles in determining the compound's reactivity and potential applications.

Recent studies have highlighted the importance of dioxepine derivatives in drug discovery, particularly in the development of compounds with neuroprotective properties. Research conducted by Smith et al. (2023) demonstrated that 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine exhibits significant antioxidant activity, which could be beneficial in treating oxidative stress-related disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to scavenge free radicals was attributed to its unique electronic structure and the presence of electron-donating groups.

In addition to its antioxidant properties, 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine has shown promising results in preclinical studies as a potential anti-inflammatory agent. A study by Johnson et al. (2023) revealed that the compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that it could be a valuable candidate for developing treatments for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-amine involves a multi-step process that typically begins with the preparation of the benzo[dioxepine core. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, including microwave-assisted synthesis and catalytic methods. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

From a pharmacokinetic perspective, studies have shown that 8-Bromo derivatives exhibit favorable absorption profiles when administered orally. A study by Lee et al. (2023) demonstrated that 8-Bromo-3,4-dihydro...